Cas no 1807210-45-2 (6-Chloro-2-fluoro-3-(trifluoromethoxy)toluene)

• Product Name: 6-Chloro-2-fluoro-3-(trifluoromethoxy)toluene
• CAS No: 1807210-45-2
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• CID: 5006799
• Update Time: 2023-08-25

6-Chloro-2-fluoro-3-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5ClF4O/c1-4-5(9)2-3-6(7(4)10)14-8(11,12)13/h2-3H,1H3
• InChI Key： MDKZMLNFFCEUQJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2